Cas no 2432-79-3 (Hexanethioic acid,S-butyl ester)

• Product Name: Hexanethioic acid,S-butyl ester
• CAS No: 2432-79-3
• MF: C₁₀H₂₀OS
• MW: 188.330202102661
• CID: 273004
• PubChem ID: 17080
• Update Time: 2025-04-19

Hexanethioic acid,S-butyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanethioic acid,S-butyl ester
• S-Butyl hexanethioate
• S-butan-2-yl hexanethioate
• SEC-BUTYL THIOHEXANOATE
• 2432-79-3
• DTXSID50947153

• Inchi： 1S/C10H20OS/c1-4-6-7-8-10(11)12-9(3)5-2/h9H,4-8H2,1-3H3
• InChI Key： DULPHMZIKOTNJW-UHFFFAOYSA-N
• SMILES： S(C(CCCCC)=O)C(C)CC

Computed Properties

• Exact Mass: 188.1236
• Monoisotopic Mass: 188.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 3.9

Experimental Properties

• Density: 0.918
• Boiling Point: 242.7°C at 760 mmHg
• Flash Point: 87.3°C
• Refractive Index: 1.461
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters